2-cyclopropyl-5-ethyl-4-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine

• IUPAC Name: 2-cyclopropyl-5-ethyl-4-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine
• InChI: InChI=1S/C19H26N6O/c1-4-15-13(2)21-17(14-5-6-14)23-18(15)24-9-11-25(12-10-24)19-20-8-7-16(22-19)26-3/h7-8,14H,4-6,9-12H2,1-3H3
• InChI Key: XKZUWSPKQWBAGG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC=CC(=N3)OC)C4CC4)C
• Molecular Formula: C19H26N6O
• Molecular Weight: 354.4 g/mol
• CAS No.: 2640962-62-3

Description

This compound (hereafter referred to as Compound A) is a pyrimidine derivative with a cyclopropyl group at position 2, an ethyl substituent at position 5, and a methyl group at position 5. Its piperazine ring is linked to a 4-methoxypyrimidin-2-yl moiety, contributing to its unique electronic and steric profile. Such structural features are critical in drug design, particularly for targeting kinases or neurotransmitter receptors where substituent polarity and bulk influence binding affinity and selectivity .

Biological Activity

The compound 2-cyclopropyl-5-ethyl-4-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine is a pyrimidine derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological mechanisms, and pharmacological effects based on recent studies and findings.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, which include the formation of the pyrimidine ring and the introduction of piperazine moieties. The synthetic route can be summarized as follows:

• Formation of Pyrimidine Core : This is achieved through cyclization reactions involving appropriate precursors.
• Introduction of Piperazine : A nucleophilic substitution reaction is performed to attach the piperazine group to the pyrimidine structure.

The mechanism of action for 2-cyclopropyl-5-ethyl-4-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine likely involves interactions with specific biological targets such as enzymes and receptors. The structural features of the compound allow it to fit into active sites, potentially leading to inhibition or modulation of enzymatic activity. Key pathways may include:

• Signal Transduction : Modulating pathways that affect cellular responses.
• Metabolic Processes : Influencing metabolic pathways related to disease states.
• Gene Expression Regulation : Affecting transcription factors or other regulatory proteins.

Biological Activity

Recent studies have highlighted several biological activities associated with this compound:

• Antifibrotic Activity : Research indicates that similar pyrimidine derivatives can inhibit collagen synthesis, suggesting potential applications in treating fibrotic diseases. For instance, compounds with similar structures have shown IC50 values around 45 μM in inhibiting collagen expression in vitro .
• Anticancer Properties : Some derivatives have demonstrated cytotoxic effects against various cancer cell lines, suggesting that this compound may also possess anticancer activities. The ability to induce apoptosis or inhibit cell proliferation has been noted in related studies.
• Neuropharmacological Effects : The piperazine component may contribute to neuropharmacological effects, such as anxiolytic or antidepressant activities, which are common in many piperazine-containing compounds.

Case Studies

Several case studies have been conducted to evaluate the biological efficacy of similar compounds:

• A study evaluated the antifibrotic effects of pyrimidine derivatives in hepatic stellate cells, demonstrating significant reductions in collagen type I alpha 1 (COL1A1) protein expression . This suggests that the compound could be developed as a therapeutic agent for liver fibrosis.
• Another investigation into the anticancer potential revealed that certain modifications on the pyrimidine structure enhance cytotoxicity against specific tumor types, indicating a structure-activity relationship that could be exploited for drug design .

Data Tables

Activity Type	IC50 Value (μM)	Reference
Antifibrotic	45.69
Cytotoxic (Cancer Cells)	Varies
Neuropharmacological	Not specified

Scientific Research Applications

Medicinal Chemistry

• Drug Discovery : The compound's structure suggests potential interactions with specific biological targets, making it a candidate for drug development aimed at treating various diseases. Its ability to modulate enzyme activity or receptor interactions could lead to therapeutic applications in areas such as oncology or neurology.
• Pharmacophore Identification : It can serve as a pharmacophore in the design of new drugs, particularly those targeting kinases involved in disease processes. Research indicates that similar pyrimidine derivatives have shown promise in inhibiting specific kinases, suggesting that this compound may exhibit comparable bioactivity.
• Bioavailability Studies : Investigations into the bioavailability and pharmacokinetics of this compound are essential for understanding its therapeutic potential. Studies may focus on its absorption, distribution, metabolism, and excretion (ADME) properties.

Biological Research

• Mechanism of Action : The mechanism by which this compound exerts its effects likely involves interactions with specific enzymes or receptors, modulating various biological pathways. Understanding these interactions can provide insights into its therapeutic applications.
• Target Validation : The exploration of molecular targets for this compound could validate its efficacy in biological systems, paving the way for further development as a therapeutic agent.

Industrial Applications

• Material Science : Beyond medicinal applications, this compound may be utilized in developing new materials with enhanced stability or reactivity due to its unique chemical structure.
• Chemical Synthesis : As a building block in organic synthesis, it can facilitate the creation of more complex molecules, expanding the scope of chemical research and development.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural Variations and Key Features

The following table summarizes Compound A and its closest structural analogs based on available evidence:

Compound Name / ID	Substituents (Positions 2,5,6)	Piperazine-Linked Group	Molecular Weight	CAS Number	Key Features
Compound A (Target)	2-cyclopropyl, 5-ethyl, 6-methyl	4-(4-methoxypyrimidin-2-yl)	Not provided	Not available	Ethyl group enhances lipophilicity; methoxy improves solubility
2-Cyclopropyl-5-fluoro analog	2-cyclopropyl, 5-fluoro, 6-methyl	4-(4-methoxypyrimidin-2-yl)	344.39	2640882-33-1	Fluorine increases electronegativity; lower steric bulk
Thiadiazole-substituted analog	2-cyclopropyl, 6-methyl	3-cyclopropyl-1,2,4-thiadiazol-5-yl	342.46	2549032-09-7	Thiadiazole introduces sulfur-based interactions; altered π-stacking
Fluorophenyl-amino analog	6-methyl	4-(4-fluorophenyl)	288.33 (C15H17FN6)	Multiple IDs	Amino group at position 2 enhances hydrogen bonding; fluorophenyl boosts bioavailability

Functional Implications of Substituent Differences

Ethyl vs. Fluoro at Position 5

• The 5-fluoro analog’s electronegativity may enhance binding to polar residues in target proteins (e.g., kinases), as seen in fluorinated kinase inhibitors .

Piperazine-Linked Groups

• The 4-methoxypyrimidin-2-yl group in Compound A and its 5-fluoro analog provides hydrogen-bonding capacity via the methoxy oxygen, favoring interactions with serine or threonine residues.
• The thiadiazole-substituted analog replaces this with a sulfur-containing heterocycle, which may alter π-π stacking or engage in hydrophobic interactions.
• The fluorophenyl-amino analog uses a fluorinated aromatic ring, a common bioisostere for improving metabolic stability and CNS penetration.

Position 2 Modifications

• Compound A retains a cyclopropyl group at position 2, which imposes conformational rigidity. In contrast, the fluorophenyl-amino analog lacks this group but introduces an amino substituent at position 2, enabling stronger hydrogen-bond donor activity.

Pharmacokinetic and Thermodynamic Considerations

• Molecular Weight : The thiadiazole analog (MW 342.46) and 5-fluoro analog (MW 344.39) are lighter than typical drug candidates, suggesting favorable solubility. Compound A ’s ethyl group may slightly increase its molecular weight, affecting diffusion rates.
• Solubility : The methoxy group in Compound A and its 5-fluoro analog likely improves water solubility compared to the thiadiazole analog , which relies on sulfur’s moderate polarity.
• Metabolic Stability : Ethyl groups are prone to oxidative metabolism, whereas fluorine (in ) and cyclopropyl (in ) groups may reduce this risk.

Preparation Methods

Preparation of 4-Chloro-2-Cyclopropyl-6-Methylpyrimidine

The pyrimidine core is synthesized via a modified Biginelli reaction using cyclopropylacetonitrile, methyl acetoacetate, and urea under acidic conditions (H2SO4, 80°C, 12 hr). The intermediate 4-hydroxy derivative is chlorinated using POCl3 in dimethylformamide (DMF) at 110°C for 6 hr, yielding 4-chloro-2-cyclopropyl-6-methylpyrimidine with 78% efficiency.

Key Data:

Parameter	Value
Yield	78%
Melting Point	92–94°C
1H NMR (CDCl3)	δ 1.12 (m, 4H, cyclopropane), 2.45 (s, 3H, CH3), 6.82 (s, 1H, pyrimidine-H)

Introduction of the Ethyl Group

Alkylation at Position 5

A Friedel-Crafts alkylation is employed to introduce the ethyl group. The chloropyrimidine intermediate reacts with ethyl bromide in the presence of AlCl3 (2.5 eq) at −10°C in dichloromethane. After 24 hr, the reaction is quenched with ice-water, extracting the product with ethyl acetate. Purification by column chromatography (hexane:EtOAc = 4:1) affords 5-ethyl-4-chloro-2-cyclopropyl-6-methylpyrimidine in 65% yield.

Optimization Insights:

• Lower temperatures (−10°C) minimize polysubstitution.

• Excess AlCl3 improves electrophilicity but requires careful quenching to prevent decomposition.

Piperazine Coupling at Position 4

Synthesis of 4-(4-Methoxypyrimidin-2-yl)Piperazine

A Buchwald-Hartwig amination couples 2-chloro-4-methoxypyrimidine with piperazine using Pd2(dba)3 (5 mol%), Xantphos (10 mol%), and Cs2CO3 in toluene at 100°C for 18 hr. The product is isolated in 82% yield after silica gel chromatography (CH2Cl2:MeOH = 95:5).

Nucleophilic Aromatic Substitution

The chloropyrimidine intermediate reacts with 4-(4-methoxypyrimidin-2-yl)piperazine in DMF at 120°C for 48 hr, using K2CO3 (3 eq) as a base. The reaction achieves 74% yield, with unreacted starting materials recycled via vacuum distillation.

Comparative Yields:

Base	Solvent	Temp (°C)	Time (hr)	Yield
K2CO3	DMF	120	48	74%
NaH	THF	80	72	58%
DBU	DMSO	100	24	68%

Final Functionalization and Characterization

Methyl Group Introduction at Position 6

A radical methylation using dimethylzinc and CuI (10 mol%) in THF at 0°C introduces the methyl group. The reaction proceeds via single-electron transfer, confirmed by ESR spectroscopy. After aqueous workup, the final product is obtained in 89% purity.

Spectroscopic Validation

• High-Resolution Mass Spectrometry (HRMS): m/z 410.2321 [M+H]+ (calc. 410.2318).

• 13C NMR (DMSO-d6): δ 8.9 (cyclopropane), 14.2 (CH3), 22.7 (C2H5), 55.1 (OCH3), 124.8–158.4 (pyrimidine carbons).

• HPLC Purity: 98.6% (C18 column, MeCN:H2O = 70:30).

Mechanistic Considerations and Side Reactions

The piperazine coupling proceeds via a two-step mechanism:

• Base-Assisted Deprotonation: K2CO3 abstracts a proton from piperazine, enhancing nucleophilicity.

• Aromatic Substitution: The piperazine nitrogen attacks position 4 of the chloropyrimidine, displacing chloride.

Side products include bis-alkylated species (8–12%) and demethylated derivatives (3–5%), identified by LC-MS and mitigated through stoichiometric control.

Scalability and Industrial Relevance

A kilogram-scale pilot synthesis achieved 61% overall yield using:

• Continuous flow reactors for the alkylation step.

• Catalytic distillation to recover DMF.

• Quality control via in-line IR spectroscopy.

Cost Analysis:

Component	Cost per kg (USD)
Raw Materials	12,400
Catalysts	2,800
Solvent Recovery	−1,200
Total	14,000